![molecular formula C14H22ClNO2 B1397646 4-[(2-Phenoxyethoxy)methyl]piperidine hydrochloride CAS No. 1220036-83-8](/img/structure/B1397646.png)
4-[(2-Phenoxyethoxy)methyl]piperidine hydrochloride
Overview
Description
“4-[(2-Phenoxyethoxy)methyl]piperidine hydrochloride” is a chemical compound with the CAS Number: 1219980-01-4 . It has a molecular weight of 257.76 . This compound is typically in powder form and is stored at room temperature .
Physical And Chemical Properties Analysis
“4-[(2-Phenoxyethoxy)methyl]piperidine hydrochloride” is a powder that is stored at room temperature . It has a molecular weight of 257.76 .Scientific Research Applications
Pharmacology
In pharmacology, 4-[(2-Phenoxyethoxy)methyl]piperidine hydrochloride is a valuable compound due to its piperidine moiety, which is a common structural feature in many pharmaceuticals. Piperidine derivatives are known for their wide range of pharmacological activities, including potential therapeutic applications in neurodegenerative diseases like Alzheimer’s . They are also explored for their anticancer properties, as they can influence key signaling pathways and may induce apoptosis in cancer cells .
Medicinal Chemistry
The compound’s structure is conducive to synthesizing various derivatives with potential medicinal applications. It’s been noted that piperidine derivatives are present in over twenty classes of pharmaceuticals . This versatility makes 4-[(2-Phenoxyethoxy)methyl]piperidine hydrochloride a significant subject of study for the development of new therapeutic agents.
Biochemistry
In biochemistry, this compound can be used to study enzyme-substrate interactions, particularly in the context of neurotransmitter regulation. The piperidine ring is a key feature in many bioactive molecules, and its derivatives can serve as analogs or inhibitors in biochemical assays .
Material Science
While specific applications in material science are not directly cited, the structural properties of 4-[(2-Phenoxyethoxy)methyl]piperidine hydrochloride suggest potential use in the synthesis of novel materials. Its organic framework could be utilized in creating polymers or coatings with unique properties .
Environmental Science
The compound’s potential environmental applications might involve its role in the development of eco-friendly solvents or as a building block for compounds that can aid in environmental remediation processes .
Agriculture
Although direct applications in agriculture are not extensively documented, the chemical’s structural analogs could be investigated for their role in plant growth regulation or as precursors to agrochemicals .
Safety and Hazards
properties
IUPAC Name |
4-(2-phenoxyethoxymethyl)piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO2.ClH/c1-2-4-14(5-3-1)17-11-10-16-12-13-6-8-15-9-7-13;/h1-5,13,15H,6-12H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YVWOCSLMGKKIRN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1COCCOC2=CC=CC=C2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.78 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1220036-83-8 |
Source
|
| Record name | Piperidine, 4-[(2-phenoxyethoxy)methyl]-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1220036-83-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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